Cas no 332128-10-6 (<br>2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-ac etamide)

• Product Name: <br>2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-ac etamide
• CAS No: 332128-10-6
• MF: C₂₈H₂₃N₃O₂S
• MW: 465.566125154495
• CID: 3070465
• PubChem ID: 1727500
• Update Time: 2025-10-16

<br>2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-ac etamide Chemical and Physical Properties

Names and Identifiers

• <br>2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-ac etamide
• 332128-10-6
• 2-((3-Cyano-6-phenyl-4-(p-tolyl)pyridin-2-yl)thio)-N-(4-methoxyphenyl)acetamide
• AKOS000566306
• 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide
• AG-690/13507781
• 2-{[3-cyano-4-(4-methylphenyl)-6-phenyl-2-pyridinyl]sulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-[3-cyano-4-(4-methylphenyl)-6-phenylpyridin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

• MDL： MFCD01818106
• Inchi： 1S/C28H23N3O2S/c1-19-8-10-20(11-9-19)24-16-26(21-6-4-3-5-7-21)31-28(25(24)17-29)34-18-27(32)30-22-12-14-23(33-2)15-13-22/h3-16H,18H2,1-2H3,(H,30,32)
• InChI Key： UUAWKYJILJFVJF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 465.15109816Da
• Monoisotopic Mass: 465.15109816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 100Ų

Additional information on <br>2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-ac etamide

Introduction to 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide (CAS No. 332128-10-6)

2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide, with the CAS number 332128-10-6, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and features a unique structural arrangement that includes a cyano group, phenyl ring, p-tolyl group, and a methoxy-substituted aniline moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide is characterized by its sulfur bridge connecting the pyridine ring to the acetamide moiety. This structural feature is crucial for its pharmacological activity, as it influences the compound's binding affinity to specific biological targets. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties, making it a promising lead for drug development.

In the field of medicinal chemistry, the design and synthesis of novel compounds with improved therapeutic profiles are essential. The compound 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide has been synthesized using various methodologies, including transition metal-catalyzed reactions and multi-step synthetic routes. These synthetic strategies have been optimized to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for further research and development.

One of the key areas of research involving 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli, such as pathogens or tissue damage, and plays a critical role in various diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in vivo models. These findings suggest that it could be developed into a new class of anti-inflammatory drugs with fewer side effects compared to existing treatments.

Beyond its anti-inflammatory properties, 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide has also shown promise as an anti-cancer agent. Cancer is a leading cause of mortality worldwide, and the development of new therapeutic strategies remains a major focus of biomedical research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. Additionally, it has been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells, which is a highly desirable property for cancer therapeutics.

The mechanism of action of 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-ylsulfanyl)-N-(4-methoxy-phenyl)-acetamide is not yet fully understood but is believed to involve multiple pathways. For instance, it may interfere with the activity of kinases or other enzymes that are crucial for cancer cell survival. Ongoing research aims to elucidate these mechanisms in greater detail, which will provide valuable insights into its therapeutic potential.

In addition to its pharmacological properties, the physicochemical characteristics of 2-(3-Cyano-6-phenyl-4-p-tolyl-pyridin-2-y lsulfanyl)-N-(4-methoxy - phen yl) - acet amide are also important considerations for drug development. Its solubility, stability, and bioavailability are key factors that influence its efficacy and safety as a therapeutic agent. Preliminary studies have shown that this compound exhibits favorable physicochemical properties, making it suitable for further optimization through prodrug strategies or formulation development.

The safety profile of 2-(3-Cyano - 6 - phen yl - 4 - p - tol yl - pyri din - 2 - ylsulfan yl) - N - ( 4 - meth oxy - phen yl) - acet amide is another critical aspect of its evaluation as a potential drug candidate. Preclinical toxicity studies have indicated that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials will be necessary to confirm its safety and efficacy in human subjects.

In conclusion, 2-(3-Cyano - 6 - phen yl - 4 - p - tol yl - pyri din - 2 - ylsulfan yl) - N - ( 4 - meth oxy - phen yl) - acet amide (CAS No. 332128 - 10 - 6) represents a promising compound with diverse therapeutic applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and pharmacological properties make it an attractive lead for the development of new drugs targeting inflammation and cancer. Continued research into its mechanisms of action and optimization for clinical use will be essential to realize its full potential as a therapeutic agent.